synthesis of 5-Methyl-3-phenyl-4,5-dihydroisoxazole-5-carboxylic acid
synthesis of 5-Methyl-3-phenyl-4,5-dihydroisoxazole-5-carboxylic acid
An In-Depth Technical Guide on the Synthesis of 5-Methyl-3-phenyl-4,5-dihydroisoxazole-5-carboxylic acid
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the synthetic pathway for 5-Methyl-3-phenyl-4,5-dihydroisoxazole-5-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry. The synthesis is centered around the highly efficient and regioselective 1,3-dipolar cycloaddition reaction. This document details the underlying chemical principles, step-by-step experimental protocols, and mechanistic insights, designed for researchers and professionals in organic synthesis and drug development.
Introduction: The Significance of the Dihydroisoxazole Scaffold
The 4,5-dihydroisoxazole (or isoxazoline) ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anti-inflammatory, anticancer, antibacterial, and antiviral properties.[1][2][3] The stability of the ring system, coupled with its capacity for stereospecific functionalization, makes it an attractive target for the development of novel therapeutic agents.
The target molecule, 5-Methyl-3-phenyl-4,5-dihydroisoxazole-5-carboxylic acid, incorporates key pharmacophoric features: a phenyl group at the 3-position, and both a methyl and a carboxylic acid group at the 5-position. This specific arrangement of functional groups offers multiple points for further chemical modification, making it a versatile building block for combinatorial library synthesis.[4] This guide will elucidate a robust and well-established synthetic route, beginning from simple commercial precursors.
The Strategic Approach: Retrosynthetic Analysis
The core of this synthesis is the construction of the five-membered dihydroisoxazole ring. The most powerful and convergent method for this transformation is the [3+2] cycloaddition reaction between a nitrile oxide and an alkene.[5][6][7] Our retrosynthetic analysis, therefore, disconnects the target molecule across the C3-C4 and O-C5 bonds, identifying benzonitrile oxide and methacrylic acid as the key synthons.
Caption: Retrosynthetic analysis of the target molecule.
This disconnection strategy outlines a clear, four-step synthetic sequence:
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Synthesis of Benzaldehyde Oxime: Condensation of benzaldehyde with hydroxylamine.
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Synthesis of Benzohydroximoyl Chloride: Chlorination of the oxime.
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In Situ Generation of Benzonitrile Oxide and Cycloaddition: Dehydrochlorination of the hydroximoyl chloride in the presence of methacrylic acid.
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Purification: Isolation of the final product.
Synthetic Pathway and Mechanistic Discussion
The forward synthesis is a logical progression from simple starting materials to the complex heterocyclic target.
Step 1: Synthesis of Benzaldehyde Oxime
The synthesis begins with the formation of benzaldehyde oxime from benzaldehyde and hydroxylamine hydrochloride. This is a standard condensation reaction, typically performed in an aqueous or alcoholic medium with a mild base to neutralize the HCl salt of hydroxylamine.
Mechanism: The reaction proceeds via nucleophilic attack of the nitrogen atom of hydroxylamine on the carbonyl carbon of benzaldehyde, followed by dehydration to yield the oxime.
Step 2: Synthesis of Benzohydroximoyl Chloride
Benzaldehyde oxime is converted to its corresponding hydroximoyl chloride, which serves as a stable precursor to the reactive nitrile oxide.[8] Various chlorinating agents can be employed, such as chlorine gas, N-Chlorosuccinimide (NCS), or trichloroisocyanuric acid.[3][9] The use of NCS in a solvent like DMF is a common and relatively safe laboratory method.[8]
Mechanism: The reaction involves the electrophilic attack of a chlorine species on the oxime nitrogen, followed by proton transfer and elimination to form the benzohydroximoyl chloride.
Step 3: The Core Reaction: 1,3-Dipolar Cycloaddition
This is the key bond-forming step where the heterocyclic ring is constructed. Benzonitrile oxide, the 1,3-dipole, is generated in situ from benzohydroximoyl chloride by treatment with a non-nucleophilic base, such as triethylamine. The highly reactive nitrile oxide is immediately trapped by the dipolarophile, methacrylic acid, which is present in the reaction mixture.
Causality Behind Experimental Choice: The in situ generation of the nitrile oxide is crucial because it is an unstable species that can readily dimerize to form furoxans.[4][10] By generating it slowly in the presence of the alkene, the desired cycloaddition pathway is favored over dimerization.
Mechanism & Regioselectivity: The [3+2] cycloaddition is a concerted, pericyclic reaction. The regioselectivity is governed by Frontier Molecular Orbital (FMO) theory.[7] For electron-deficient alkenes like methacrylic acid, the reaction is typically dominated by the interaction between the Highest Occupied Molecular Orbital of the alkene (HOMO-dipolarophile) and the Lowest Unoccupied Molecular Orbital of the nitrile oxide (LUMO-dipole). This interaction favors the formation of the 5-substituted isoxazoline, leading to the desired product.
Caption: Overall workflow of the cycloaddition step.
Detailed Experimental Protocols
Safety Note: These procedures should be carried out in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, gloves) is mandatory.
Protocol 4.1: Synthesis of Benzaldehyde Oxime
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Dissolve hydroxylamine hydrochloride (1.2 eq) and sodium hydroxide (1.2 eq) in a 1:1 mixture of ethanol and water.
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Cool the solution to 0-5 °C in an ice bath.
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Add benzaldehyde (1.0 eq) dropwise to the stirred solution.
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Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.
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Monitor the reaction by Thin Layer Chromatography (TLC).
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Upon completion, pour the mixture into cold water and acidify with dilute HCl to precipitate the product.
-
Filter the white solid, wash with cold water, and dry under vacuum. Recrystallization from ethanol/water may be performed if necessary.
Protocol 4.2: Synthesis of Benzohydroximoyl Chloride
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Dissolve benzaldehyde oxime (1.0 eq) in N,N-Dimethylformamide (DMF).[8]
-
Cool the solution to 0 °C.
-
Add N-Chlorosuccinimide (NCS) (1.05 eq) portion-wise, maintaining the temperature below 10 °C.
-
Stir the reaction at room temperature for 1 hour after the addition is complete.
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Pour the reaction mixture into ice-water to precipitate the product.
-
Filter the solid, wash thoroughly with water to remove DMF and succinimide, and dry. The crude product is often used directly in the next step.
Protocol 4.3: Synthesis of 5-Methyl-3-phenyl-4,5-dihydroisoxazole-5-carboxylic acid
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Dissolve the crude benzohydroximoyl chloride (1.0 eq) and methacrylic acid (1.2 eq) in a suitable solvent such as dichloromethane or chloroform.
-
Cool the solution to 0 °C.
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Add triethylamine (1.1 eq) dropwise via a syringe over 30 minutes. A white precipitate of triethylamine hydrochloride will form.
-
Allow the reaction to warm to room temperature and stir overnight.
-
Monitor the reaction by TLC for the disappearance of the hydroximoyl chloride.
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After completion, wash the reaction mixture with water and then with dilute HCl to remove excess triethylamine and its salt.
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Extract the aqueous layer with the organic solvent.
-
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography (silica gel, using a hexane/ethyl acetate gradient) or by recrystallization to afford the pure carboxylic acid.
Data Presentation
Table 1: Reagent Summary for Cycloaddition Step
| Reagent | M.W. ( g/mol ) | Molar Eq. | Density (g/mL) | Example Amount (10 mmol scale) |
| Benzohydroximoyl Chloride | 155.59 | 1.0 | - | 1.56 g |
| Methacrylic Acid | 86.09 | 1.2 | 1.015 | 1.03 g (1.02 mL) |
| Triethylamine | 101.19 | 1.1 | 0.726 | 1.11 g (1.53 mL) |
| Dichloromethane | 84.93 | Solvent | 1.33 | ~50 mL |
Table 2: Product Characterization
| Compound | Molecular Formula | M.W. ( g/mol ) | Physical State | Expected ¹H NMR Key Signals (δ, ppm) |
| 5-Methyl-3-phenyl-4,5-dihydroisoxazole-5-carboxylic acid | C₁₁H₁₁NO₃ | 205.21 | White Solid | 7.6-7.8 (m, 2H, Ar-H), 7.3-7.5 (m, 3H, Ar-H), 3.5-3.8 (dd, 2H, CH₂), 1.7 (s, 3H, CH₃) |
Conclusion and Future Outlook
This guide outlines a reliable and efficient synthesis for 5-Methyl-3-phenyl-4,5-dihydroisoxazole-5-carboxylic acid, leveraging the power of the 1,3-dipolar cycloaddition reaction. The methodology is robust, scalable, and relies on well-understood chemical transformations. The final product is a valuable building block for drug discovery, offering multiple handles for derivatization to explore structure-activity relationships and develop new chemical entities with therapeutic potential. Further optimization could explore one-pot procedures starting from the oxime, or the use of alternative cycloaddition catalysts to potentially control stereochemistry if a chiral center is introduced.
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